![molecular formula C8H9BrN2O B2757187 5-Bromo-1-cyclobutylpyrazin-2(1H)-one CAS No. 1934915-69-1](/img/structure/B2757187.png)
5-Bromo-1-cyclobutylpyrazin-2(1H)-one
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Description
5-Bromo-1-cyclobutylpyrazin-2(1H)-one (5-Br-1-CBPy) is an organic compound with a unique chemical structure and properties. It is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. 5-Br-1-CBPy has been extensively studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Chemical Reactivity
- The preparation of novel cyclopropane carbocyclic nucleosides involves a C4-C3 ring contraction, highlighting the utility of similar brominated compounds in synthesizing nucleoside analogues with potential biological activities (Mevellec & Huet, 1995).
- Studies on symmetrical noncovalent interactions Br···Br in the crystal structure of primary peroxides suggest the role of brominated compounds in understanding and exploiting weak intermolecular interactions for crystal engineering (Bolotin et al., 2020).
Photophysical Properties and Materials Science
- Research on heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes with tetrazolate chelate ligands indicates the influence of brominated ligands on the photophysical properties of iridium complexes, which are relevant for organic light-emitting devices and biological labeling (Stagni et al., 2008).
Medicinal Chemistry and Drug Design
- The design and synthesis of novel 1,2,3-triazole linked coumarinopyrazole conjugates as potent anticholinesterase, anti-5-lipoxygenase, anti-tyrosinase, and anti-cancer agents showcase the utility of brominated pyrazoles in developing therapeutic agents (Chekir et al., 2018).
- Studies on dimethoxybromophenol derivatives incorporating cyclopropane moieties as inhibitors of the carbonic anhydrase enzyme demonstrate the potential of brominated compounds in designing inhibitors with therapeutic applications (Boztaş et al., 2015).
properties
IUPAC Name |
5-bromo-1-cyclobutylpyrazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c9-7-5-11(6-2-1-3-6)8(12)4-10-7/h4-6H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KINDVZRUSSGVLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2C=C(N=CC2=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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